Cas no 130-50-7 (2'-Guanylic acid)

2'-Guanylic acid structure
2'-Guanylic acid structure
Product Name:2'-Guanylic acid
CAS No:130-50-7
MF:C10H14N5O8P
MW:363.22062253952
CID:117293
PubChem ID:135460966
Update Time:2025-04-18

2'-Guanylic acid Chemical and Physical Properties

Names and Identifiers

    • 2'-Guanylic acid
    • 2'-GMP
    • GUANOSINE-2’-PHOSPHATE
    • 2'-Guanosine monophosphate
    • 2'-O-phosphonatoguanosine
    • Guo-2'-P
    • WTIFIAZWCCBCGE-UHFFFAOYSA-N
    • Guanosine 2'-phosphoric acid
    • C.I.Direct Blue 165
    • 2GP
    • NS00069963
    • SCHEMBL1477429
    • 2'-O-phosphoguanosine
    • (2R,3R,4R,5R)-2-(2-Amino-6-oxo-3,6-dihydro-9H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-yl dihydrogen phosphate
    • Reactive Red 15
    • C.I.Disperse Blue 108
    • guanosine 2'-monophosphate
    • 12237-24-0
    • C.I. Reactive Red 31
    • 12238-07-2
    • Reactive Red 49
    • 1rnt
    • 12223-03-9
    • [(2R,3R,4R,5R)-2-(2-amino-6-oxo-3H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
    • C.I. Reactive Red 16
    • CHEBI:74948
    • WTIFIAZWCCBCGE-UUOKFMHZSA-N
    • Q27145031
    • [(2R,3R,4R,5R)-2-(2-amino-6-oxo-1H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate
    • C.I. Reactive Red 55
    • 12237-07-9
    • 1rgl
    • 12237-00-2
    • DB01937
    • C.I.Reactive Red 49
    • 12222-03-6
    • 12237-02-4
    • Reactive Red 31
    • Solvent Blue 70
    • 12222-09-2
    • Direct blue 244
    • 130-50-7
    • 12238-01-6
    • guanosine 2'-phosphate
    • guanosine-2'-monophosphate
    • MDL: MFCD00213394
    • Inchi: 1S/C10H14N5O8P/c11-10-13-7-4(8(18)14-10)12-2-15(7)9-6(23-24(19,20)21)5(17)3(1-16)22-9/h2-3,5-6,9,16-17H,1H2,(H2,19,20,21)(H3,11,13,14,18)/t3-,5-,6-,9-/m1/s1
    • InChI Key: WTIFIAZWCCBCGE-UUOKFMHZSA-N
    • SMILES: P(=O)(O)(O)O[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(N)=NC1=2)=O)O

Computed Properties

  • Exact Mass: 361.04246
  • Monoisotopic Mass: 363.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 598
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 202A^2

Experimental Properties

  • Density: 2.47
  • Boiling Point: 908.4°Cat760mmHg
  • Flash Point: 503.2°C
  • PSA: 207.41
  • LogP: -1.98850

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